Cas no 16932-49-3 (2,6-Dimethoxybenzonitrile)

2,6-Dimethoxybenzonitrile structure
2,6-Dimethoxybenzonitrile structure
Product Name:2,6-Dimethoxybenzonitrile
CAS No:16932-49-3
Molecular Formula:C9H9NO2
Molecular Weight:163.1733
MDL:MFCD00001788
CID:50599
PubChem ID:85648

2,6-Dimethoxybenzonitrile Properties

Names and Identifiers

    • 2,6-Dimethoxybenzonitrile
    • 2,6-Dimethoxybenzenecarbonitrile
    • AKOS 227-44
    • 2,6-DIMETHOXYBENZONI
    • 2,6 methoxybenzonitrile
    • 2,6-dimethoxy-benzonitril
    • Benzonitrile, 2,6-dimethoxy-
    • 2,6-Dimethoxybenzonitrile,97%
    • 2,6-dimethoxy-benzonitrile
    • XHAHKSSLDJIEDH-UHFFFAOYSA-N
    • NSC27017
    • PubChem4772
    • 2.6-dimethoxybenzonitrile
    • Benzonitrile,2,6-dimethoxy-
    • STL168042
    • SBB068894
    • VZ229
    • EINECS 241-000-2
    • BRN 2720059
    • SCHEMBL4739158
    • 2,6-Dimethoxybenzonitrile, 97%
    • MFCD00001788
    • A21166
    • AC-26129
    • 87MDL7GK9F
    • NS00025555
    • InChI=1/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H
    • F0001-0619
    • NSC 27017
    • AKOS000277241
    • FT-0610679
    • 2-Cyano-3-methoxyanisole; NSC 27017
    • CS-0028775
    • DTXSID70168702
    • 2-Cyano-3-methoxyanisole
    • EN300-125649
    • UNII-87MDL7GK9F
    • F10495
    • AMY25177
    • 16932-49-3
    • SY015070
    • NSC-27017
    • 2-10-00-00260 (Beilstein Handbook Reference)
    • DB-013990
    • MDL: MFCD00001788
    • InChIKey: XHAHKSSLDJIEDH-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H3
    • SMILES: O(C([H])([H])[H])C1C([H])=C([H])C([H])=C(C=1C#N)OC([H])([H])[H]
    • BRN: 2720059

Computed Properties

  • Exact Mass: 163.06300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 163.063329
  • Heavy Atom Count: 12
  • Complexity: 172
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • LogP: 1.57548
  • PSA: 42.25000
  • Refractive Index: 1.5300 (estimate)
  • Boiling Point: 310°C at 760 mmHg
  • Melting Point: 119-123 °C
  • Flash Point: 128.8°C
  • Color/Form: White needle crystals
  • Solubility: Insoluble in water.
  • Density: 1.2021 (rough estimate)

2,6-Dimethoxybenzonitrile Security Information

2,6-Dimethoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Dimethoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007VG7-1g
2,6-Dimethoxybenzonitrile
16932-49-3 98%
1g
$5.00 2025-02-22
A2B Chem LLC
AD66551-1g
2,6-dimethoxybenzonitrile
16932-49-3 98%
1g
$5.00 2024-04-20
Aaron
AR007VOJ-1g
2,6-Dimethoxybenzonitrile
16932-49-3 98%
1g
$5.00 2025-01-23
abcr
AB282294-1 g
2,6-Dimethoxybenzonitrile, 97%; .
16932-49-3 97%
1g
€73.10
Alichem
A015001278-250mg
2,6-Dimethoxybenzonitrile
16932-49-3 97%
250mg
494.40 USD
Ambeed
A258504-1g
2,6-Dimethoxybenzonitrile
16932-49-3 98%
1g
$6.0
Apollo Scientific
OR5007-10g
2,6-Dimethoxybenzonitrile
16932-49-3 97%
10g
£35.00 2023-09-02
Chemenu
CM158544-25g
2,6-dimethoxybenzonitrile
16932-49-3 95+%
25g
$98
Crysdot LLC
CD12134637-25g
2,6-Dimethoxybenzonitrile
16932-49-3 98%
25g
$103
Enamine
EN300-125649-0.05g
2,6-dimethoxybenzonitrile
16932-49-3 95%
0.05g
$19.0 2023-07-07

2,6-Dimethoxybenzonitrile Synthesis

2,6-Dimethoxybenzonitrile Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:16932-49-3)2,6-DIMETHOXYBENZONITRILE
sfd12421
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Amadis Chemical Company Limited
(CAS:16932-49-3)2,6-Dimethoxybenzonitrile
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Purity:99%
Quantity:100g
Price($):170.0